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Compound of Interest

Compound Name: GNE-317

Cat. No.: B15621455 Get Quote

GNE-317: A Brain-Penetrant Dual PI3K/mTOR
Inhibitor for In Vitro Research
GNE-317 is a potent, orally bioavailable, and brain-penetrant dual inhibitor of phosphoinositide

3-kinase (PI3K) and mammalian target of rapamycin (mTOR).[1][2] Its ability to cross the blood-

brain barrier makes it a valuable tool for neurological and cancer research, particularly in the

study of glioblastoma.[3][4][5] GNE-317 targets the PI3K/Akt/mTOR signaling pathway, which is

a critical regulator of numerous cellular processes, including cell growth, proliferation, survival,

and metabolism.[3][6][7] Dysregulation of this pathway is a hallmark of many cancers.[7] In cell-

based assays, GNE-317 has been shown to inhibit the proliferation of various cancer cell lines.

[8]

These application notes provide a detailed protocol for the preparation of GNE-317 stock

solutions for use in cell culture experiments. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Solubility Data
A summary of the key quantitative data for GNE-317 is presented in the table below. This

information is essential for accurate stock solution preparation and experimental design.
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Property Value Source(s)

Molecular Weight 414.48 g/mol [1][2][9]

Formula C₁₉H₂₂N₆O₃S [1][2][8]

CAS Number 1394076-92-6 [1][2][9]

Appearance
Solid, light yellow to khaki

powder
[1]

Purity ≥98% (HPLC) [8]

Solubility in DMSO
20-47 mg/mL (48.25-113.39

mM)
[1][2][9]

Solubility in Water Insoluble [2][9]

Solubility in Ethanol Insoluble [2][9]

Storage (Powder) -20°C for up to 3 years [1][2]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][2]

Note: The solubility of GNE-317 in DMSO can be affected by the presence of moisture.[2] It is

highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[2]

Sonication may be required to fully dissolve the compound.[10][11]

Experimental Protocols
Preparation of a 10 mM GNE-317 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GNE-317 in dimethyl

sulfoxide (DMSO). This concentrated stock can then be used to prepare working solutions for

cell culture experiments.

Materials:

GNE-317 powder
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Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Equilibrate GNE-317 to Room Temperature: Before opening, allow the vial of GNE-317
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the

condensation of moisture, which can affect the stability and solubility of the compound.

Weigh GNE-317: In a sterile microcentrifuge tube, carefully weigh out the desired amount of

GNE-317 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.145 mg of GNE-317 (Molecular Weight = 414.48 g/mol ).

Add DMSO: Add the calculated volume of anhydrous, sterile DMSO to the microcentrifuge

tube containing the GNE-317 powder. To continue the example, add 1 mL of DMSO to the

4.145 mg of GNE-317.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

dissolve the powder. If the compound does not fully dissolve, sonicate the solution for 5-10

minutes in a water bath sonicator. Visually inspect the solution to ensure that all solid

material has dissolved and the solution is clear.

Aliquot and Store: Aliquot the 10 mM GNE-317 stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles,

which can degrade the compound.[2] Store the aliquots at -80°C for long-term storage (up to

2 years) or at -20°C for shorter-term storage (up to 1 year).[1][2]
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Preparation of Working Solutions: When ready to use, thaw an aliquot of the 10 mM stock

solution at room temperature. Further dilute the stock solution in sterile cell culture medium

to the desired final concentration for your experiment. For example, to prepare a 10 µM

working solution in 10 mL of media, add 10 µL of the 10 mM stock solution to the 10 mL of

media. Gently mix the working solution before adding it to your cells. Note: The final

concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Visualizations
The following diagrams illustrate the signaling pathway targeted by GNE-317 and the

experimental workflow for preparing and using the stock solution.
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GNE-317 Mechanism of Action

Receptor Tyrosine
Kinase (RTK)

PI3K

PIP3

  PIP2

PIP2

PDK1

Akt

mTORC1

S6K 4E-BP1

mTORC2

Cell Growth &
 Proliferation

|

GNE-317

|

|

|

Click to download full resolution via product page

Caption: GNE-317 inhibits the PI3K/Akt/mTOR signaling pathway.
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GNE-317 Stock Solution Preparation Workflow
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Caption: Workflow for GNE-317 stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15621455?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GNE-317.html
https://www.selleckchem.com/products/gne-317.html
https://www.bocsci.com/product/gne-317-cas-1394076-92-6-463213.html
https://pubmed.ncbi.nlm.nih.gov/22992516/
https://pubmed.ncbi.nlm.nih.gov/22992516/
https://www.medkoo.com/products/4861
https://www.apexbt.com/gne-317.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400620/
https://www.caymanchem.com/product/27671/gne-317
https://www.selleckchem.com/datasheet/gne-317-S779801-DataSheet.html
https://file.medchemexpress.com/batch_PDF/HY-12763/GNE-317-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/gne-317
https://www.benchchem.com/product/b15621455#how-to-prepare-gne-317-stock-solution-for-cell-culture
https://www.benchchem.com/product/b15621455#how-to-prepare-gne-317-stock-solution-for-cell-culture
https://www.benchchem.com/product/b15621455#how-to-prepare-gne-317-stock-solution-for-cell-culture
https://www.benchchem.com/product/b15621455#how-to-prepare-gne-317-stock-solution-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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